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Compound of Interest

Compound Name: 1,3-Diiodopropane

Cat. No.: B1583150 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,3-Diiodopropane (CAS No.

627-31-6). The following procedural guidance is designed to ensure safe laboratory practices

and minimize exposure risks.

Chemical Properties and Hazards
Property[1] Value

CAS Number 627-31-6

Molecular Formula C₃H₆I₂

Molecular Weight 295.89 g/mol

Appearance
Light brown-yellow liquid, darkens with light

exposure[1][2]

Boiling Point 111-113 °C at 31-41 hPa[3]

Density 2.576 g/mL at 25 °C[1]

Flash Point 113 °C (235.4 °F) - closed cup[3]

Solubility Insoluble in water[1][2]

Stability Stable, but light sensitive; store in the dark[1][2]
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Hazard Summary: 1,3-Diiodopropane is considered hazardous. It causes skin irritation,

serious eye irritation, and may cause respiratory irritation.[4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to minimize exposure. The

following table summarizes the recommended PPE for handling 1,3-Diiodopropane.

Protection Type Recommended Equipment Purpose and Guidelines

Eye and Face Protection
Chemical safety goggles or a

face shield.[4]

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[4] Protects

against splashes that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) and a

lab coat or chemical-resistant

apron.[3][4]

Prevents skin contact, which

can cause irritation.[4]

Contaminated clothing should

be removed immediately and

washed before reuse.[2][3]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[4] If

ventilation is inadequate or

vapors/aerosols are

generated, a NIOSH-approved

respirator with an appropriate

filter (e.g., type ABEK) is

recommended.[3]

Minimizes the inhalation of

vapors, which may cause

respiratory irritation.[3][4] Avoid

breathing any mist, vapors, or

spray.[4]

Foot Protection Closed-toe shoes. Protects feet from spills.

Safe Handling and Operational Plan
Adherence to a strict operational protocol is critical for safety. Ensure that eyewash stations

and safety showers are located near the workstation.[4]
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Step-by-Step Handling Protocol:
Preparation:

Before starting, ensure you have read and understood the Safety Data Sheet (SDS).

Work only in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Don all required personal protective equipment as detailed in the table above.

Handling:

Avoid all direct contact with the chemical.[4]

When weighing or transferring the liquid, perform the task within the fume hood to contain

any vapors.

Keep containers tightly closed when not in use to prevent the release of vapors.[3]

Avoid exposure to light, as the compound is light-sensitive.[1][2]

Storage:

Store in a tightly closed container in a cool, dry, and dark place.[1][2][3]

The recommended storage temperature is between 2-8°C.[3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[2][4]

Post-Handling:

Decontaminate all work surfaces after use.

Properly segregate and label all waste for disposal according to the plan below.

Carefully remove and decontaminate or dispose of PPE.

Wash hands and any exposed skin thoroughly with soap and water after handling.[4]
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Emergency Procedures
First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[4]

In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing

all contaminated clothing. Seek medical attention if irritation occurs.[3][4]

In Case of Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15

minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue

rinsing and get medical attention.[3][4]

If Swallowed: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Seek immediate medical attention.[3]

Spill Response Protocol:
Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

material (e.g., sand, silica gel, vermiculite).[4] Do not let the product enter drains.[3]

Collection: Collect the absorbed material and place it into a sealed, labeled container for

proper disposal.[4]

Decontamination: Clean the spill area thoroughly.

Large Spills: For large spills, contact your institution's environmental health and safety

department immediately.

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[5] Dispose

of the chemical and its container at an approved waste disposal plant.[4]
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Waste Collection: Collect waste 1,3-Diiodopropane and any contaminated materials (e.g.,

absorbent materials, gloves, lab coats) in a suitable, sealed, and clearly labeled container.

Labeling: Label the waste container as "Hazardous Waste" and include the full chemical

name: "1,3-Diiodopropane".

Storage: Store the waste container in a designated, secure area away from incompatible

materials, pending disposal.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste management

company. Do not dispose of it in the regular trash or pour it down the drain.

Process Workflow Diagram
The following diagram illustrates the complete workflow for the safe handling and disposal of

1,3-Diiodopropane.
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Caption: Workflow for the safe handling and disposal of 1,3-Diiodopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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